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Compound of Interest

Compound Name: 4-Buta-1,3-diynylpyridine

CAS No.: 176715-52-9

Cat. No.: B071261

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes leading to 4-
Buta-1,3-diynylpyridine, a valuable building block in medicinal chemistry and materials

science. The document details the synthesis of the key precursor, 4-ethynylpyridine, and

subsequently outlines two primary coupling strategies for the construction of the target

butadiyne moiety: the Sonogashira coupling and the Cadiot-Chodkiewicz coupling. This guide

is intended to serve as a practical resource, offering detailed experimental protocols and

summarizing key quantitative data to aid in the successful synthesis and characterization of this

compound.

Synthesis of the Key Precursor: 4-Ethynylpyridine
The most common and efficient route to 4-Buta-1,3-diynylpyridine begins with the synthesis

of its precursor, 4-ethynylpyridine. This is typically achieved through a Sonogashira coupling of

a 4-halopyridine with a protected acetylene source, followed by deprotection. A well-established

method involves the reaction of 4-bromopyridine with 2-methyl-3-butyn-2-ol, followed by the

removal of the acetone protecting group.
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Experimental Protocol: Sonogashira Coupling for 4-(2-
hydroxyprop-2-yl)ethynylpyridine
This protocol is adapted from the synthesis of the analogous 2-substituted pyridine derivative.

Reaction:

2-Methyl-4-(pyridin-4-yl)but-3-yn-2-ol --[NaOH, Toluene]--> 4-Ethynylpyridine + Acetone

4-Ethynylpyridine + Br-C≡CH --[Cu(I) salt, Base]--> 4-Buta-1,3-diynylpyridine

Caption: Synthetic workflow for 4-Buta-1,3-diynylpyridine.

The catalytic cycles for the Sonogashira and Cadiot-Chodkiewicz couplings are fundamental to

understanding these transformations.
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Caption: Simplified catalytic cycle for the Sonogashira coupling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b071261/docs?utm_src=pdf-body-img#synthesis-of-4-buta-1-3-diynylpyridine-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071261?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cu(I)

Acetylide Formation

Cu(I)-Acetylide

Oxidative Coupling

Cu(III) Intermediate

Reductive Elimination

4-Buta-1,3-diynylpyridine

4-Ethynylpyridine

Bromoethyne

Click to download full resolution via product page

Caption: Simplified catalytic cycle for the Cadiot-Chodkiewicz coupling.
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To cite this document: BenchChem. [Synthesis of 4-Buta-1,3-diynylpyridine: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071261/docs#synthesis-of-4-buta-1-3-diynylpyridine-
an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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